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Compound of Interest

1-Cycloheptyl-piperazine
Compound Name:
hydrochloride

cat. No.: B1311533

Technical Guide: 1-Cycloheptyl-piperazine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 1-Cycloheptyl-piperazine hydrochloride,
including its chemical properties. Due to the limited publicly available information on this
specific compound, this guide also includes comprehensive information on the closely related

and well-documented analogue, 1-Cyclohexylpiperazine, to serve as a valuable reference for
research and development.

Physicochemical Properties of 1-Cycloheptyl-piperazine
and its Hydrochloride Salt

The following table summarizes the key quantitative data for 1-Cycloheptyl-piperazine and its
hydrochloride salt.
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1-Cycloheptyl-piperazine 1-Cycloheptyl-piperazine
Property

(Free Base) hydrochloride
CAS Number 21043-42-5/ 436099-91-1 436099-91-1[1][2][3][4][5]
Molecular Formula Ci11H22N2 C11H23CIN2[1][2]
Molecular Weight 182.31 g/mol 218.77 g/mol [1]
Boiling Point Not available 268.4°C at 760 mmHg
Flash Point Not available 102.8°C

Note on CAS Numbers: There appear to be two CAS numbers associated with the free base,
1-Cycloheptyl-piperazine. Researchers should verify the specific CAS number with their
supplier.

Experimental Data for 1-Cycloheptyl-piperazine
Hydrochloride

Extensive searches of scientific literature and chemical databases did not yield any detailed
experimental protocols, biological activity data, or information on signaling pathways
specifically for 1-Cycloheptyl-piperazine hydrochloride. This suggests that the compound is
not widely studied or reported in the public domain.

Given the interest in piperazine derivatives in drug discovery, the following sections provide
detailed information on the closely related analogue, 1-Cyclohexylpiperazine, which may serve
as a useful surrogate for preliminary research design.

Reference Compound: 1-Cyclohexylpiperazine

1-Cyclohexylpiperazine is a well-characterized derivative of piperazine and serves as a
precursor for various pharmacologically active compounds. It is known to be a ligand for sigma
(o) receptors, particularly the 02 subtype, and has applications in cancer research and as a
building block in organic synthesis.
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Synthesis of 1-Cyclohexylpiperazine and its
Hydrochloride Salt

A common method for the synthesis of 1-Cyclohexylpiperazine involves the reaction of a

cyclohexyl halide with 1-Boc-piperazine, followed by the deprotection of the Boc group.

Experimental Protocol: Two-Step Synthesis of 1-Cyclohexylpiperazine

Step 1: Synthesis of 4-Boc-1-cyclohexylpiperazine

In a reaction vessel, add a cyclohexyl halide (e.g., cyclohexyl bromide), an organic solvent
(e.g., anhydrous acetonitrile), 1-Boc-piperazine, and an inorganic base (e.g., potassium
carbonate). The molar ratio of cyclohexyl halide, inorganic base, and 1-Boc-piperazine is
typically in the range of 1-3:1.

Slowly heat the mixture to reflux and maintain for approximately 2 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Filter the reaction mixture and concentrate the filtrate to dryness to obtain 4-Boc-1-
cyclohexylpiperazine.

Step 2: Synthesis of 1-Cyclohexylpiperazine Hydrochloride and Free Base

To the 4-Boc-1-cyclohexylpiperazine obtained in the previous step, add an acid (e.g.,
hydrochloric acid) and an organic solvent (e.g., ethanol).

Heat the mixture and reflux for a period sufficient for the deprotection to complete.

After the reaction, evaporate the solvent.

The resulting solid is 1-Cyclohexylpiperazine hydrochloride.

To obtain the free base, dissolve the hydrochloride salt in water and adjust the pH to 12-14
using an inorganic base.
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o Extract the aqueous solution with an appropriate organic solvent.

» Dry the organic extracts and evaporate the solvent to obtain the crude 1-
Cyclohexylpiperazine.

e The pure product can be obtained by reduced pressure distillation.

This synthesis workflow is depicted in the diagram below.
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Caption: Synthesis workflow for 1-Cyclohexylpiperazine.

Biological Activity of Piperazine Derivatives
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Piperazine and its derivatives are known to exhibit a wide range of biological activities,
including anthelmintic, anti-inflammatory, and anticonvulsant properties.[6] The mechanism of
action for the anthelmintic effects of piperazine is generally attributed to the paralysis of
parasites, which allows the host to expel them. This is thought to be caused by blocking
acetylcholine at the myoneural junction through agonist effects on the inhibitory GABA (y-
aminobutyric acid) receptor.[7]

While no specific biological data is available for 1-Cycloheptyl-piperazine, its structural
similarity to other pharmacologically active piperazine derivatives suggests it could be a
candidate for screening in various biological assays. Researchers are encouraged to use the
information on related compounds as a starting point for investigating the potential therapeutic
applications of 1-Cycloheptyl-piperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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